A Comprehensive Technical Guide to the Synthesis and Purification of Titanium(IV) 2-Ethoxyethanolate
A Comprehensive Technical Guide to the Synthesis and Purification of Titanium(IV) 2-Ethoxyethanolate
This technical guide provides an in-depth overview of the synthesis, purification, and characterization of Titanium(IV) 2-ethoxyethanolate, a titanium alkoxide with applications in materials science and catalysis. The procedures outlined are based on established methods for the synthesis of titanium alkoxides. This document is intended for researchers and professionals in chemistry and drug development who require a detailed understanding of the preparation of this compound.
Overview and Chemical Properties
Titanium(IV) 2-ethoxyethanolate, with the chemical formula Ti(OCH₂CH₂OCH₂CH₃)₄, is a member of the titanium(IV) alkoxide family. Like other titanium alkoxides, it is a moisture-sensitive compound that readily hydrolyzes to form titanium dioxide.[1][2] Its synthesis and handling require anhydrous conditions to prevent premature decomposition. The properties of titanium alkoxides are influenced by the steric bulk of the alkoxide group; for instance, titanium ethoxide exists as a tetramer, while the bulkier titanium isopropoxide is monomeric.[3]
Table 1: Physical and Chemical Properties of Related Titanium Alkoxides
| Property | Titanium(IV) ethoxide | Titanium(IV) isopropoxide | Titanium(IV) 2-ethoxyethanolate (Predicted) |
| Chemical Formula | C₈H₂₀O₄Ti | C₁₂H₂₈O₄Ti | C₁₆H₃₆O₈Ti |
| Molar Mass | 228.11 g/mol [1] | 284.22 g/mol | 404.33 g/mol |
| Appearance | Colorless liquid[1] | Colorless liquid | Colorless to pale yellow liquid |
| Boiling Point | 150–152 °C @ 10 mmHg[1] | 232 °C | Higher than isopropoxide, requires vacuum |
| Structure | Tetrameric[1] | Monomeric[3] | Likely monomeric or dimeric due to ligand size |
Synthesis of Titanium(IV) 2-Ethoxyethanolate
The synthesis of titanium(IV) 2-ethoxyethanolate is achieved through the reaction of titanium tetrachloride (TiCl₄) with 2-ethoxyethanol in the presence of a base to neutralize the hydrogen chloride byproduct.[1] Triethylamine is a commonly used base for this type of reaction. All operations must be conducted under an inert atmosphere (e.g., nitrogen or argon) using dry solvents and glassware to prevent hydrolysis.[4]
Materials:
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Titanium tetrachloride (TiCl₄)
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Anhydrous 2-ethoxyethanol
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Anhydrous triethylamine (Et₃N)
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Anhydrous toluene (or other inert solvent)
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Schlenk line or glovebox for inert atmosphere operations
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Dry glassware (three-neck round-bottom flask, dropping funnel, condenser)
Procedure:
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Set up a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under a positive pressure of nitrogen.
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In the flask, dissolve 2-ethoxyethanol (4.0 equivalents) and triethylamine (4.0 equivalents) in anhydrous toluene.
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Cool the solution to 0 °C using an ice bath.
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Slowly add a solution of titanium tetrachloride (1.0 equivalent) in anhydrous toluene to the stirred mixture via the dropping funnel over a period of 1-2 hours. The reaction is exothermic, and a white precipitate of triethylamine hydrochloride (Et₃NHCl) will form.[1]
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours to ensure complete reaction.
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The resulting slurry is then filtered under inert atmosphere to remove the triethylamine hydrochloride precipitate. The filter cake should be washed with anhydrous toluene to recover any entrained product.
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The solvent is removed from the filtrate under reduced pressure to yield the crude Titanium(IV) 2-ethoxyethanolate.
Reaction Stoichiometry: TiCl₄ + 4 HOCH₂CH₂OCH₂CH₃ + 4 N(CH₂CH₃)₃ → Ti(OCH₂CH₂OCH₂CH₃)₄ + 4 [HN(CH₂CH₃)₃]Cl
Purification
Crude titanium alkoxides are typically purified by vacuum distillation to remove any residual solvent, unreacted starting materials, and non-volatile impurities.[5] Given the high boiling point of Titanium(IV) 2-ethoxyethanolate, a good vacuum system is essential.
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The crude product obtained after solvent removal is transferred to a distillation apparatus suitable for vacuum distillation (e.g., a Kugelrohr or a short-path distillation setup).
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The apparatus is evacuated to a low pressure (e.g., <1 mbar).
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The crude product is gently heated. The purified Titanium(IV) 2-ethoxyethanolate is collected as a colorless to pale yellow liquid at the appropriate temperature and pressure. The exact boiling point will depend on the vacuum achieved.
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The purified product should be stored under an inert atmosphere in a sealed container to prevent hydrolysis.
Characterization
The purity and identity of the synthesized Titanium(IV) 2-ethoxyethanolate can be confirmed using several analytical techniques.
Table 2: Analytical Characterization Data for Titanium Alkoxides
| Technique | Expected Results for Titanium(IV) 2-ethoxyethanolate | Reference Data: Titanium(IV) ethoxide (¹H NMR)[1] |
| ¹H NMR | Signals corresponding to the ethoxy (-OCH₂CH₃) and the backbone (-OCH₂CH₂O-) protons. | 4.36 ppm (quartet, CH₂) and 1.27 ppm (triplet, CH₃) in CDCl₃. |
| ¹³C NMR | Peaks corresponding to the four distinct carbon environments in the 2-ethoxyethanolate ligand. | N/A |
| FT-IR | Characteristic C-O and Ti-O stretching frequencies. Absence of a broad O-H stretch indicates the absence of hydrolysis products or unreacted alcohol. | N/A |
| Elemental Analysis | Comparison of experimentally determined percentages of C, H, and Ti with calculated values for C₁₆H₃₆O₈Ti. | N/A |
Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of Titanium(IV) 2-ethoxyethanolate.
Caption: Workflow for the synthesis and purification of Titanium(IV) 2-ethoxyethanolate.
Applications in Research and Drug Development
Titanium(IV) compounds have been explored for their potential in drug development, including as anticancer agents.[6] While specific applications for Titanium(IV) 2-ethoxyethanolate are not widely documented, related titanium compounds are used as precursors for titanium dioxide nanoparticles, which have applications in drug delivery and as antimicrobial agents.[6][7] The controlled hydrolysis of titanium alkoxides is a key aspect of the sol-gel process used to create these nanomaterials.[8] The 2-ethoxyethanolate ligand may offer different solubility and reactivity profiles compared to simpler alkoxides, potentially enabling the synthesis of novel materials or its use in specific catalytic applications.
References
- 1. Titanium ethoxide - Wikipedia [en.wikipedia.org]
- 2. Page loading... [wap.guidechem.com]
- 3. Titanium(4+) 2-ethoxyethanolate (71965-15-6) for sale [vulcanchem.com]
- 4. Single-Source Alkoxide Precursor Approach to Titanium Molybdate, TiMoO5, and Its Structure, Electrochemical Properties, and Potential as an Anode Material for Alkali Metal Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Reddit - The heart of the internet [reddit.com]
- 6. mdpi.com [mdpi.com]
- 7. Biomedical Applications of TiO2 Nanostructures: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
